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Compound of Interest
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This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in reducing

thermal noise in AMG8833 sensor readings during their experiments.

Frequently Asked Questions (FAQs)
Q1: What are the primary sources of thermal noise in the AMG8833 sensor?

A1: The primary sources of thermal noise and inaccuracies in the AMG8833 sensor readings

include:

Johnson-Nyquist Noise: This is inherent thermal noise generated by the agitation of charge

carriers within the thermopile elements of the sensor. It is proportional to the temperature

and resistance of the sensor elements.[1][2][3]

Power Supply Noise: Fluctuations and ripple from the power source, especially when using

switching regulators, can introduce noise into the sensor's sensitive analog circuitry.[4][5] A

stable and clean power supply is crucial for accurate readings.[6]

Electromagnetic Interference (EMI): External electromagnetic fields from nearby equipment

can induce currents in the sensor's circuitry, leading to noisy readings. Proper shielding and

grounding are essential to mitigate EMI.
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Emissivity Variations: The AMG8833 measures infrared radiation to determine temperature.

The amount of radiation emitted by an object depends on its emissivity. Inaccurate emissivity

values for the target surface will lead to temperature measurement errors.[7]

Reflected Thermal Radiation: The sensor can detect infrared radiation reflected from

surrounding objects, which can interfere with the direct measurements of the target object,

especially for surfaces with low emissivity.[7]

Q2: How can I reduce noise in my AMG8833 sensor readings using software?

A2: Several software techniques can be employed to reduce noise in the sensor data:

Moving Average Filter: The AMG8833 has a built-in moving average mode that can be

enabled.[8] This simple filter averages a set number of recent readings to smooth out

fluctuations.

Exponential Smoothing: This is a more sophisticated averaging method where more weight

is given to recent readings. Double exponential smoothing can be particularly effective when

there are trends in the temperature data.[9][10]

Kalman Filter: A powerful recursive filter that estimates the true temperature by combining a

series of measurements observed over time. It can significantly reduce noise and improve

the resolution of the temperature readings.[11][12] Studies on other thermal imagers have

shown that a Kalman filter can reduce low-temperature image noise by as much as 55%.[11]

Median Filter: This non-linear filter replaces each pixel's value with the median value of its

neighboring pixels, which is effective at removing salt-and-pepper noise.

Q3: What hardware modifications can I make to reduce thermal noise?

A3: Hardware modifications can significantly improve the signal-to-noise ratio:

Clean Power Supply: Use a low-noise, regulated power supply. Linear regulators are

generally preferred over switching regulators for sensitive analog circuits due to their lower

output ripple. If a switching regulator is used, ensure it is followed by adequate filtering, such

as an LC filter and decoupling capacitors.[4]
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Proper Grounding and Shielding: Ensure the sensor and its communication lines are

properly grounded to a common ground plane. Use shielded cables for I2C communication,

especially over longer distances, to protect against EMI. The shield should be grounded at

one end.

Decoupling Capacitors: Place decoupling capacitors (typically 0.1µF and 1-10µF) close to

the sensor's power pins to filter out high-frequency noise.

Q4: How does the emissivity of a material affect temperature readings, and how can I correct

for it?

A4: Emissivity is a measure of a material's ability to emit thermal radiation. A perfect blackbody

has an emissivity of 1.0, while shiny, reflective materials have low emissivity. The AMG8833

assumes a certain emissivity value when calculating temperature. If the actual emissivity of the

object being measured is different, the temperature reading will be inaccurate.

To correct for this, you need to determine the emissivity of the target material and incorporate it

into your temperature calculations. For highly accurate measurements, the emissivity of the

target surface should be known. One common technique is to place a material with a known

high emissivity (like electrical tape with an emissivity of ~0.95) on the surface of the object,

allow it to reach thermal equilibrium, and then measure its temperature to calibrate your

readings for the rest of the surface.

Troubleshooting Guides
Issue: My sensor readings are very noisy and fluctuate
randomly.
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Possible Cause Troubleshooting Step

Power Supply Noise

1. If using a switching power supply, add an LC

filter to the output. 2. Add 0.1µF and 10µF

decoupling capacitors across the sensor's VCC

and GND pins. 3. If possible, switch to a linear

regulated power supply or a battery for testing to

see if the noise disappears.

Electromagnetic Interference (EMI)

1. Ensure you are using shielded cables for the

I2C communication lines (SDA, SCL). 2. Keep

sensor cables away from high-power lines or

other sources of EMI. 3. Verify that the shield of

the cable is connected to ground at one end

only.

Poor Grounding

1. Check that the sensor and the microcontroller

share a common, solid ground connection. 2.

Use short, thick wires for ground connections to

minimize impedance.

Inherent Sensor Noise

1. Implement a software filtering algorithm such

as a moving average, exponential smoothing, or

a Kalman filter. 2. Enable the built-in moving

average function of the AMG8833 if available in

your library.

Issue: The temperature readings are consistent but
seem inaccurate.
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Possible Cause Troubleshooting Step

Incorrect Emissivity Setting

1. Determine the emissivity of the target

material. 2. Apply an emissivity correction factor

in your software. 3. For calibration, place a high-

emissivity material (e.g., electrical tape) on the

object's surface and compare the readings.

Reflected Temperature from Surroundings

1. Be aware of hot or cold objects near your

target that could be reflecting off the surface

being measured. 2. If possible, shield the target

from strong external thermal sources.

Sensor Self-Heating

1. Allow the sensor to stabilize at the ambient

temperature before taking critical

measurements. 2. Ensure there is no significant

heat source on the PCB near the sensor.

Data Presentation
Table 1: Comparison of Software Filtering Techniques
for Noise Reduction
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Filter Type
Principle of

Operation

Relative

Computational

Cost

Typical Noise

Reduction

(NETD)

Notes

Moving Average

Averages a fixed

number of past

data points.

Low Moderate

Simple to

implement, but

can lag behind

rapid

temperature

changes.

Exponential

Smoothing

Weighted

average of past

data, with

exponentially

decreasing

weights.

Low to Moderate Moderate to High

More responsive

to recent

changes than a

simple moving

average.

Double

Exponential

Smoothing

An extension of

exponential

smoothing that

accounts for

trends in the

data.

Moderate High

Useful for

applications

where

temperatures are

expected to

change in a

particular

direction over

time.[9][10]

Kalman Filter

Uses a system

model to predict

the next state

and corrects it

with the

measured data.

High

Very High (up to

55-62%

reduction

reported in

similar thermal

imagers)[11]

Optimal for

Gaussian noise

and provides a

statistically

sound estimate

of the true

temperature.
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Median Filter

Replaces a

pixel's value with

the median of its

neighbors.

Moderate

Effective for

impulse ("salt

and pepper")

noise

Good at

preserving edges

in the thermal

image.

Note: The quantitative noise reduction values are indicative and can vary based on the specific

noise characteristics and implementation of the filter.

Experimental Protocols
Protocol 1: Implementing a Kalman Filter for Real-Time
Noise Reduction
Objective: To apply a Kalman filter to the raw data from an AMG8833 sensor to obtain a more

stable and accurate temperature reading for each pixel.

Methodology:

Establish a Baseline:

Set up the AMG8833 sensor to read data at a constant frame rate (e.g., 10 Hz).[3]

Point the sensor at a stable thermal source (e.g., a temperature-controlled plate) and

record the raw temperature readings for each of the 64 pixels over a period of at least 60

seconds.

Calculate the standard deviation of the readings for each pixel to quantify the baseline

noise level.

Implement the Kalman Filter:

For each of the 64 pixels, initialize the Kalman filter parameters:

State (x): The initial temperature estimate (can be the first raw reading).

Error Covariance (P): The initial estimate of the error.
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Process Noise Covariance (Q): Represents the uncertainty in the system model. A

smaller value indicates a more stable expected temperature.

Measurement Noise Covariance (R): Represents the uncertainty in the sensor

measurement. This can be estimated from the baseline noise measurement.

Real-Time Filtering:

In a loop, for each new frame of data from the AMG8833:

For each pixel:

Prediction Step: Predict the next temperature state based on the previous state.

Update Step: Update the prediction with the current raw sensor reading, weighted by

the Kalman gain.

The output of the update step is the filtered temperature reading for that pixel.

Evaluation:

Record the filtered temperature readings for each pixel over a 60-second period while

pointed at the stable thermal source.

Calculate the standard deviation of the filtered readings for each pixel.

Compare the standard deviation of the raw data to that of the filtered data to quantify the

noise reduction.

Protocol 2: Hardware-Based Noise Reduction through
Power Supply Filtering
Objective: To minimize noise introduced through the power supply of the AMG8833 sensor.

Methodology:

Baseline Measurement:
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Power the AMG8833 breakout board from a standard switching power supply (e.g., a USB

port on a computer).

Point the sensor at a thermally stable and uniform surface.

Record the temperature readings from all 64 pixels for 60 seconds.

Calculate the standard deviation of the readings for a central pixel to establish a baseline

noise level.

Implementation of Power Supply Filter:

Modify the power supply connection to the AMG8833 breakout board.

Insert a low-dropout linear regulator (LDO) between the switching power supply and the

sensor's VIN pin.

Place a 0.1µF ceramic capacitor and a 10µF electrolytic capacitor in parallel between the

VIN and GND pins of the sensor, as close to the sensor as possible.

Post-Implementation Measurement:

With the power supply filter in place, repeat the measurement process from step 1.

Record the temperature readings from all 64 pixels for 60 seconds under the same

conditions.

Calculate the standard deviation of the readings for the same central pixel.

Analysis:

Compare the standard deviation of the readings before and after the implementation of the

power supply filter to quantify the reduction in noise.

Mandatory Visualization
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Caption: Workflow for real-time noise reduction using a Kalman filter.
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Caption: Major sources of noise affecting AMG8833 sensor readings.
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Caption: Logical relationship between noise problems and mitigation strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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